N-[6-(ethylamino)pyridin-3-yl]-2-(4-methyl-1,2,5-oxadiazol-3-yl)acetamide

• IUPAC Name: N-[6-(ethylamino)pyridin-3-yl]-2-(4-methyl-1,2,5-oxadiazol-3-yl)acetamide
• InChI: InChI=1S/C12H15N5O2/c1-3-13-11-5-4-9(7-14-11)15-12(18)6-10-8(2)16-19-17-10/h4-5,7H,3,6H2,1-2H3,(H,13,14)(H,15,18)
• InChI Key: OOWPSSJRWORGCH-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC=C(C=C1)NC(=O)CC2=NON=C2C
• Molecular Formula: C12H15N5O2
• Molecular Weight: 261.28 g/mol

Description

N-[6-(ethylamino)pyridin-3-yl]-2-(4-methyl-1,2,5-oxadiazol-3-yl)acetamide is a complex organic compound that has garnered interest in various fields of scientific research due to its unique chemical structure and potential applications. This compound features a pyridine ring substituted with an ethylamino group and an oxadiazole ring, making it a versatile molecule for various chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[6-(ethylamino)pyridin-3-yl]-2-(4-methyl-1,2,5-oxadiazol-3-yl)acetamide typically involves multiple steps, starting from readily available starting materials. One common method involves the reaction of 2-aminopyridine with ethylamine to form the ethylamino-pyridine intermediate. This intermediate is then reacted with 4-methyl-1,2,5-oxadiazole-3-carboxylic acid under appropriate conditions to yield the final product. The reaction conditions often include the use of solvents like toluene and catalysts such as iodine (I2) and tert-butyl hydroperoxide (TBHP) to promote the desired transformations .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

N-[6-(ethylamino)pyridin-3-yl]-2-(4-methyl-1,2,5-oxadiazol-3-yl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be performed to modify the functional groups, such as reducing the oxadiazole ring.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate (KMnO4) for oxidation, reducing agents like lithium aluminum hydride (LiAlH4) for reduction, and various nucleophiles or electrophiles for substitution reactions. The reaction conditions vary depending on the desired transformation but often involve controlled temperatures and specific solvents.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides of the original compound, while substitution reactions can introduce new functional groups, resulting in a variety of derivatives.

Scientific Research Applications

N-[6-(ethylamino)pyridin-3-yl]-2-(4-methyl-1,2,5-oxadiazol-3-yl)acetamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, including as a drug candidate for various diseases.

Industry: Utilized in the development of new materials and as a component in chemical manufacturing processes.

Mechanism of Action

The mechanism of action of N-[6-(ethylamino)pyridin-3-yl]-2-(4-methyl-1,2,5-oxadiazol-3-yl)acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other pyridine and oxadiazole derivatives, such as:

• N-(6-chloro-3-nitropyridin-2-yl)-5-(1-methyl-1H-pyrazol-4-yl)isoquinolin-3-amine
• Pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives

Uniqueness

N-[6-(ethylamino)pyridin-3-yl]-2-(4-methyl-1,2,5-oxadiazol-3-yl)acetamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.